2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(1-benzoyl-3-oxopiperazin-2-yl)-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N3O5/c1-28-15-8-9-18(29-2)16(12-15)23-19(25)13-17-20(26)22-10-11-24(17)21(27)14-6-4-3-5-7-14/h3-9,12,17H,10-11,13H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: OCWZYSARHPVMKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CC2C(=O)NCCN2C(=O)C3=CC=CC=C3
• Molecular Formula: C21H23N3O5
• Molecular Weight: 397.4 g/mol

Description

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,5-dimethoxyphenyl)acetamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as Bz-423 and has been found to exhibit anti-inflammatory and anti-tumor properties.

Mechanism of Action

Bz-423 exerts its anti-inflammatory and anti-tumor effects by targeting the mitochondrial F1F0-ATP synthase. The compound binds to the F1 subunit of the enzyme, leading to the disruption of mitochondrial function and induction of apoptosis in cancer cells. Bz-423 also inhibits the activation of NF-κB by preventing the translocation of the p65 subunit of the transcription factor to the nucleus.
Biochemical and Physiological Effects:
Bz-423 has been found to exhibit a range of biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells and inhibit the activation of NF-κB. Bz-423 has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

Bz-423 has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. Bz-423 is also highly selective for the F1 subunit of the mitochondrial ATP synthase, making it a useful tool for studying the enzyme. However, Bz-423 has limitations for lab experiments as well. The compound is highly hydrophobic, making it difficult to work with in aqueous solutions. Bz-423 is also toxic to cells at high concentrations, which can limit its use in cell-based assays.

Future Directions

There are several future directions for the study of Bz-423. One potential direction is the development of Bz-423 analogs with improved properties such as increased solubility and reduced toxicity. Another potential direction is the use of Bz-423 in combination with other anti-cancer agents to enhance its therapeutic efficacy. Additionally, further studies are needed to fully understand the mechanism of action of Bz-423 and its potential therapeutic applications in other diseases such as neurodegenerative disorders.
Conclusion:
In conclusion, Bz-423 is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound exhibits anti-inflammatory and anti-tumor properties and exerts its effects by targeting the mitochondrial F1F0-ATP synthase. While Bz-423 has advantages for lab experiments such as stability and selectivity, it also has limitations such as hydrophobicity and toxicity. There are several future directions for the study of Bz-423, including the development of analogs and the investigation of its potential therapeutic applications in other diseases.

Scientific Research Applications

Bz-423 has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory properties by inhibiting the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. Bz-423 has also been found to exhibit anti-tumor properties by inducing apoptosis in cancer cells.